![molecular formula C18H18BrCl2N3OS B2968862 4-bromo-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzamide hydrochloride CAS No. 1216577-87-5](/img/structure/B2968862.png)
4-bromo-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzamide hydrochloride
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Description
4-bromo-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C18H18BrCl2N3OS and its molecular weight is 475.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Spectral Studies
Compounds with benzothiazole units and bromo substitutions, similar to the one mentioned, are often synthesized for their unique properties and potential applications. For example, the synthesis and spectral analysis of benzothiazole derivatives have been a focus of research, with applications ranging from materials science to pharmaceuticals (Shyam & Tiwari, 1977).
Corrosion Inhibition
Benzothiazole derivatives have been studied for their corrosion inhibiting effects, particularly in protecting metals in acidic environments. This application is vital in industrial settings where metal preservation is crucial (Hu et al., 2016).
Antimicrobial and Pharmacological Activities
Compounds containing bromo and benzothiazole groups have been synthesized and tested for their antimicrobial properties. Research in this area aims to develop new therapeutic agents that can combat resistant microbial strains (Parameshwarappa et al., 2008).
Anti-inflammatory and Analgesic Activities
Research has also been conducted on benzothiazole derivatives for their potential anti-inflammatory and analgesic properties. These studies are part of ongoing efforts to discover new medications that can provide relief from pain and inflammation with fewer side effects (Lynch et al., 2006).
Properties
IUPAC Name |
4-bromo-N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrClN3OS.ClH/c1-22(2)9-10-23(17(24)12-3-5-13(19)6-4-12)18-21-15-8-7-14(20)11-16(15)25-18;/h3-8,11H,9-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVEHWHCRBUWHKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrCl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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